N-formyl-L-methionine N-formyl-L-methionine N-formyl-L-methionine is a L-methionine derivative in which one of the hydrogens attached to the nitrogen is replaced by a formyl group. It has a role as a metabolite. It is a proteinogenic amino acid, a N-formyl amino acid and a L-methionine derivative. It is a conjugate acid of a N-formyl-L-methioninate.
N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
N-Formylmethionine is a natural product found in Saccharomyces cerevisiae with data available.
Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
Brand Name: Vulcanchem
CAS No.: 4289-98-9
VCID: VC0537086
InChI: InChI=1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
SMILES: CSCCC(C(=O)O)NC=O
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol

N-formyl-L-methionine

CAS No.: 4289-98-9

Cat. No.: VC0537086

Molecular Formula: C6H11NO3S

Molecular Weight: 177.22 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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N-formyl-L-methionine - 4289-98-9

Specification

Description N-formyl-L-methionine is a L-methionine derivative in which one of the hydrogens attached to the nitrogen is replaced by a formyl group. It has a role as a metabolite. It is a proteinogenic amino acid, a N-formyl amino acid and a L-methionine derivative. It is a conjugate acid of a N-formyl-L-methioninate.
N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
N-Formylmethionine is a natural product found in Saccharomyces cerevisiae with data available.
Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
CAS No. 4289-98-9
Molecular Formula C6H11NO3S
Molecular Weight 177.22 g/mol
IUPAC Name (2S)-2-formamido-4-methylsulfanylbutanoic acid
Standard InChI InChI=1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
Standard InChI Key PYUSHNKNPOHWEZ-YFKPBYRVSA-N
Isomeric SMILES CSCC[C@@H](C(=O)O)NC=O
SMILES CSCCC(C(=O)O)NC=O
Canonical SMILES CSCCC(C(=O)O)NC=O
Appearance Solid powder

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